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Compound of Interest

Compound Name: Diethyl glutaconate

Cat. No.: B146653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and detailed handling

precautions for diethyl glutaconate. The following sections summarize its chemical and

physical properties, outline potential hazards, and provide protocols for safe laboratory use,

emergency procedures, and proper disposal.

Chemical and Physical Properties
Diethyl glutaconate is a combustible liquid. A summary of its key quantitative data is

presented in the tables below for easy reference and comparison.

Table 1: Identification and Physical Properties
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Property Value Source

CAS Number 2049-67-4 [1][2][3]

Molecular Formula C₉H₁₄O₄ [2][3]

Molecular Weight 186.21 g/mol [1][3]

Appearance Liquid [1]

Boiling Point 236-238 °C [1]

Density 1.053 g/mL at 25 °C [1]

Refractive Index n20/D 1.446 [1]

Table 2: Safety and Hazard Information

Property Value Source

Flash Point 113 °C (235.4 °F) - closed cup [1]

Storage Class 10 - Combustible liquids [1]

Water Hazard Class (WGK) 3 [1]

Hazard Identification and Toxicology
While specific toxicological studies on diethyl glutaconate are not readily available in the

public domain, its classification as a combustible liquid and its water hazard class indicate that

it must be handled with care. Based on general principles for handling laboratory chemicals,

the primary hazards are associated with its flammability and potential for causing irritation upon

contact.

Potential Health Effects:

Eye Contact: May cause eye irritation.

Skin Contact: May cause skin irritation upon prolonged or repeated contact.

Inhalation: Vapors or mists may cause respiratory tract irritation.
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Ingestion: The toxicological properties upon ingestion have not been fully investigated.

Due to the limited specific toxicity data, it is prudent to handle diethyl glutaconate as a

potentially hazardous substance and minimize all routes of exposure.

Experimental Protocols and Handling Precautions
Adherence to strict safety protocols is essential when working with diethyl glutaconate. The

following sections provide detailed methodologies for its safe handling in a laboratory setting.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling diethyl glutaconate to determine the

appropriate level of PPE. The following are minimum requirements:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene).

Skin and Body Protection: A flame-resistant laboratory coat, long pants, and closed-toe

shoes.

Engineering Controls
Work with diethyl glutaconate should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

General Handling Workflow
The following diagram illustrates a generalized workflow for the safe handling of a combustible

liquid like diethyl glutaconate in a laboratory setting.
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General Laboratory Workflow for Handling Diethyl Glutaconate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide on Diethyl Glutaconate:
Safety Data and Handling Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146653#diethyl-glutaconate-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b146653#diethyl-glutaconate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b146653#diethyl-glutaconate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b146653#diethyl-glutaconate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b146653#diethyl-glutaconate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146653?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

